Cas no 3694-52-8 (3-nitrobenzene-1,2-diamine)

3-nitrobenzene-1,2-diamine structure

Product Name:3-nitrobenzene-1,2-diamine

CAS No:3694-52-8

Molecular Formula:C₆H₇N₃O₂

Molecular Weight:153.1387

MDL:MFCD00007722

CID:44407

PubChem ID:24897556

3-nitrobenzene-1,2-diamine Properties

Names and Identifiers

- 3-Nitrobenzene-1,2-diamine
- 3-Nitro-o-phenylenediamine
- 1,2-Diamino-3-nitrobenzene
- 2-Amino-3-nitrophenylamine
- 2-Nitro-4-diphenylenediamine
- 3-Nitro-1,2-phenylenediamine
- 2,3-Diaminonitrobenzene
- 3-Nitro-1,2-benzenediamine
- 2-Amino-6-nitroaniline
- 1,2-Benzenediamine, 3-nitro-
- 3-Nitrophenylenediamine
- o-PHENYLENEDIAMINE, 3-NITRO-
- WRZ63L50ZK
- 3-nitro-benzene-1,2-diamine
- IOCXBXZBNOYTLQ-UHFFFAOYSA-N
- diaminonitrobenzene
- PubChem23467
- 2-
- BP-10011
- BRN 0909344
- CCRIS 5427
- 3-Nitro-1,2-phenylenediamine, 98%
- AM20120550
- SY019938
- PS-5815
- AE-641/30106015
- FT-0616215
- AKOS003248891
- NSC84243
- F0001-1063
- 3-nitro-ortho-phenylenediamine
- J-512968
- (2-Amino-3-nitrophenyl)amine
- NS00030128
- DTXSID60190436
- EINECS 223-013-5
- 3-NITRO-1,2-DIAMINOBENZENE
- EN300-72351
- 3-Nitro-2-aminoaniline
- 3-13-00-00061 (Beilstein Handbook Reference)
- UNII-WRZ63L50ZK
- CS-W004886
- NITRO-O-PHENYLENEDIAMINE, 3-
- SB36865
- 2-amino-3-nitroaniline
- Q27292799
- AC-22514
- SCHEMBL24548
- NSC 84243
- BCP04091
- n-phenylenediamine
- 3-Nitro-1,2-phenylenendiamine
- A823472
- DS-1706
- 3-nitro-o-phenylene-diamine
- MFCD00007722
- NSC-84243
- BB 0261191
- 2,3-Diamino-1-nitrobenzene
- 3694-52-8
- DB-049037
- aniline, 2-amino-3-nitro-
- +Expand
- MDL： MFCD00007722
- InChIKey： IOCXBXZBNOYTLQ-UHFFFAOYSA-N
- Inchi： 1S/C6H7N3O2/c7-4-2-1-3-5(6(4)8)9(10)11/h1-3H,7-8H2
- SMILES： [O-][N+](C1=C([H])C([H])=C([H])C(=C1N([H])[H])N([H])[H])=O
- BRN： 0909344

Computed Properties

Exact Mass: 153.05400
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 0
Monoisotopic Mass: 153.054
Heavy Atom Count: 11
Complexity: 156
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.3
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 97.9

Experimental Properties

LogP: 2.44480
PSA: 97.86000
Refractive Index: 1.6500 (estimate)
Boiling Point: 276.04°C (rough estimate)
Melting Point: 156-159 °C (lit.)
Flash Point: 177.4 °C
Color/Form: Dark red needle crystal
Density: 1.3682 (rough estimate)

3-nitrobenzene-1,2-diamine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003DU1-250mg	3-Nitrobenzene-1,2-diamine	3694-52-8	97%	250mg	$8.00	2024-05-04
A2B Chem LLC	AB57097-250mg	3-Nitro-o-phenylenediamine	3694-52-8	97%	250mg	$7.00	2024-04-20
abcr	AB124932-1 g	3-Nitro-o-phenylenediamine, 98%; .	3694-52-8	98%	1 g	€82.40	2023-07-20
Apollo Scientific	OR6780-1g	3-Nitrobenzene-1,2-diamine	3694-52-8	97%	1g	£19.00	2024-07-28
Enamine	EN300-72351-0.05g	3-nitrobenzene-1,2-diamine	3694-52-8	95%	0.05g	$19.0	2023-05-03
eNovation Chemicals LLC	D508798-1g	3-Nitrobenzene-1,2-diaMine	3694-52-8	97%	1g	$235	2022-10-17
Fluorochem	013673-1g	3-Nitro-1,2-phenylenediamine	3694-52-8	97%	1g	￡30.00	2022-02-28
Life Chemicals	F0001-1063-0.25g	2,3-Diaminonitrobenzene	3694-52-8	95%+	0.25g	$18.0	2023-09-07
TRC	N494793-10mg	3-Nitrobenzene-1,2-diamine	3694-52-8		10mg	$ 50.00	2022-06-03
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R1019-5g	3-Nitro-benzene-1,2-diamine	3694-52-8	97%	5g	2527.17CNY

3-nitrobenzene-1,2-diamine Suppliers

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:3694-52-8)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

TIAN MEN HENG CHANG HUA GONG Co., Ltd.

Audited Supplier

(CAS:3694-52-8)

MR./MRS.:LEI JING LI

Phone:15102714773

Email:1178380033@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:3694-52-8)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:3694-52-8)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

3-nitrobenzene-1,2-diamine Related Literature

1. Investigating chelating sulfonamides and their use in metalloproteinase inhibitors

Alisa Tanakit,Matthieu Rouffet,David P. Martin,Seth M. Cohen Dalton Trans. 2012 41 6507
2. Practicable syntheses of 2-hydroxymethyl-substituted benzimidazoles and 2-formylbenzimidazole

Hong Chin Ooi,Hans Suschitzky J. Chem. Soc. Perkin Trans. 1 1982 2871
3. 942. 3-Nitro-o-phenylenediamines: a new route

J. A. Elvidge,G. T. Newbold,A. Percival,I. R. Senciall J. Chem. Soc. 1965 5119
4. A convenient copper-catalyzed direct amination of nitroarenes with O-alkylhydroxylamines

Shinzo Seko,Kunihito Miyake,Norio Kawamura J. Chem. Soc. Perkin Trans. 1 1999 1437
5. o-Nitroaniline derivatives. Part 11. 4- and 7-Amino-1H-benzimidazole 3-oxides

Ian W. Harvey,Michael D. McFarlane,David J. Moody,David M. Smith J. Chem. Soc. Perkin Trans. 1 1988 1939
6. Spectroscopic and electrochemical studies of a series of copper(I) and rhenium(I) complexes with substituted dipyrido[3,2-a:2′,3′-c]phenazine ligands??

Mark R. Waterland,Keith C. Gordon,John J. McGarvey,Pradeep M. Jayaweera J. Chem. Soc. Dalton Trans. 1998 609
7. Recent developments of ketene dithioacetal chemistry

Ling Pan,Xihe Bi,Qun Liu Chem. Soc. Rev. 2013 42 1251

Related Categories

Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

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